7-methoxy-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H22N4O4/c1-12-10-17(25)23-20(21-12)24-8-6-14(7-9-24)22-19(26)16-11-13-4-3-5-15(27-2)18(13)28-16/h3-5,10-11,14H,6-9H2,1-2H3,(H,22,26)(H,21,23,25)
• InChI Key: RGEXRMMANNTFKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C20H22N4O4
• Molecular Weight: 382.4 g/mol
• CAS No.: 1904373-77-8

Description

7-methoxy-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H22N4O4 and its molecular weight is 382.42. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary targets of this compound are multiple receptor tyrosine kinases, including VEGF, FGF, and SCF receptors . These receptors play a crucial role in various cellular processes such as cell growth, differentiation, and survival.

Mode of Action

The compound interacts with its targets by inhibiting their activity. This inhibition prevents the activation of downstream signaling pathways that are critical for cell proliferation and survival . The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

The compound affects several biochemical pathways due to its inhibition of multiple receptor tyrosine kinases. These pathways include the VEGF signaling pathway, the FGF signaling pathway, and the SCF signaling pathway. The inhibition of these pathways can lead to decreased cell proliferation and increased cell death .

Pharmacokinetics

It is known that the compound is orally active , suggesting that it is well absorbed in the gastrointestinal tract. The impact of these properties on the compound’s bioavailability is currently under investigation.

Result of Action

The molecular and cellular effects of the compound’s action include decreased cell proliferation and increased cell death. These effects are due to the compound’s inhibition of multiple receptor tyrosine kinases and the subsequent disruption of downstream signaling pathways .